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Compound of Interest

Compound Name: GR95030X

Cat. No.: B1234858 Get Quote

Initial investigations indicate that "GR95030X" is an identifier for a solid plastic material,

specifically an acetal copolymer, and not a chemical substance used in laboratory research.

The requested information, such as detailed experimental protocols and biological signaling

pathways, is therefore not applicable to this product.

This document provides the essential safety and logistical information for the handling and

processing of acetal copolymer in a research, workshop, or drug development setting where

this material might be used for fabrication or prototyping.

Personal Protective Equipment (PPE) for Handling
Acetal Copolymer
While acetal copolymer is generally considered non-hazardous in its solid form, appropriate

PPE should be worn during any machining or fabrication processes that create dust or chips.
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Operation Recommended PPE Rationale

General Handling
- Safety glasses- Cut-resistant

gloves

Protects eyes from potential

impact and hands from sharp

edges.

Machining (e.g., cutting,

drilling, milling)

- Safety goggles or face shield-

Hearing protection-

Respiratory protection (e.g.,

N95 mask)- Protective clothing

Protects against flying

particles, noise, and inhalation

of fine dust.

Handling of Molten Polymer

- Heat-resistant gloves- Face

shield- Long-sleeved, heat-

resistant clothing

Protects against severe burns

from molten material.

Operational Plan for Safe Handling and Machining
1. Material Receiving and Storage:

Inspect the material upon arrival for any damage.

Store in a clean, dry area away from direct sunlight and sources of heat.

No specific chemical storage requirements are necessary for solid acetal copolymer.

2. Machining and Fabrication:

Ensure adequate ventilation to remove any dust or fumes generated during machining.

Use appropriate guards on all machinery to prevent contact with moving parts.

Be aware that acetal copolymer can be slippery, so handle it with care to avoid dropping it.

When turning on a lathe, long, continuous chips can be produced. Chip breakers can be

employed to manage this.

3. Thermal Processing:
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If heating or melting the polymer, do so in a well-ventilated area, preferably under a fume

hood, as thermal decomposition can release formaldehyde fumes.

Ensure that processing temperatures do not exceed the manufacturer's recommendations to

prevent degradation.

Disposal Plan
Acetal copolymer is a thermoplastic and can often be recycled. Check with local recycling

facilities to see if they accept this type of plastic.

If recycling is not an option, dispose of solid, non-contaminated acetal copolymer as non-

hazardous industrial waste in accordance with local, state, and federal regulations.

Do not incinerate acetal copolymer unless the incineration facility is equipped to handle the

potential release of hazardous decomposition products.

Inapplicability of Requested Visualizations and
Protocols
The nature of GR95030X as a solid plastic material renders the request for signaling pathway

diagrams and detailed experimental protocols for chemical handling irrelevant. These tools are

used to describe the biological activity and laboratory use of chemical compounds, which is not

a characteristic of acetal copolymer. Therefore, no Graphviz diagrams or experimental

methodologies in that context can be provided.

To cite this document: BenchChem. [Misidentification of GR95030X: Important Safety
Information for Handling Acetal Copolymer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234858#personal-protective-equipment-for-
handling-gr95030x]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1234858?utm_src=pdf-body
https://www.benchchem.com/product/b1234858#personal-protective-equipment-for-handling-gr95030x
https://www.benchchem.com/product/b1234858#personal-protective-equipment-for-handling-gr95030x
https://www.benchchem.com/product/b1234858#personal-protective-equipment-for-handling-gr95030x
https://www.benchchem.com/product/b1234858#personal-protective-equipment-for-handling-gr95030x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1234858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

